Cas no 89050-42-0 (1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester)

89050-42-0 structure
Product name:1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester
1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester
- ethyl 1,2,3-benzothiadiazole-6-carboxylate
- AO-289/42804245
- 89050-42-0
- SCHEMBL2769112
- DTXSID50356185
-
- Inchi: InChI=1S/C9H8N2O2S/c1-2-13-9(12)6-3-4-7-8(5-6)14-11-10-7/h3-5H,2H2,1H3
- InChI Key: HPYPREPMKIVNBF-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC2=C(C=C1)N=NS2
Computed Properties
- Exact Mass: 208.03064868g/mol
- Monoisotopic Mass: 208.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 80.3Ų
1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester Related Literature
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Xiaojun Wang,Lili Liu,Zhiqiang Niu Mater. Chem. Front., 2019,3, 1265-1279
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
89050-42-0 (1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester) Related Products
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